Cas no 18690-42-1 (Benzenemethanesulfonicacid, 2-hydroxy-5-nitro-)

• Product Name: Benzenemethanesulfonicacid, 2-hydroxy-5-nitro-
• CAS No: 18690-42-1
• MF: C₇H₇NO₆S
• MW: 233.198580980301
• CID: 123134
• PubChem ID: 152246
• Update Time: 2025-04-18

Benzenemethanesulfonicacid, 2-hydroxy-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonicacid, 2-hydroxy-5-nitro-
• (2-hydroxy-5-nitrophenyl)methanesulfonic acid
• 2-hydroxy-5-nitro-alpha-toluenesulfonic acid
• DTXSID80171949
• Benzenemethanesulfonic acid, 2-hydroxy-5-nitro-
• Sodium 2-hydroxy-5-nitro-alpha-toluenesulfonate
• SCHEMBL3034692
• 2-Hnats
• 18690-42-1

• Inchi： 1S/C7H7NO6S/c9-7-2-1-6(8(10)11)3-5(7)4-15(12,13)14/h1-3,9H,4H2,(H,12,13,14)
• InChI Key： VZGUELDCIMLXIM-UHFFFAOYSA-N
• SMILES： S(CC1C(=CC=C(C=1)[N+](=O)[O-])O)(=O)(=O)O

Computed Properties

• Exact Mass: 232.99940812g/mol
• Monoisotopic Mass: 232.99940812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 129Ų